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Compound of Interest

Compound Name: WNTinib

Cat. No.: B12368543 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling WNTinib, a multi-kinase inhibitor. Outlined below are procedural, step-

by-step recommendations for personal protective equipment (PPE), handling, storage, and

disposal to ensure the well-being of laboratory personnel and the integrity of your research.

Hazard Identification and Classification
WNTinib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Understanding these hazards is the first step in implementing appropriate safety

measures.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]
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The following personal protective equipment is mandatory when handling WNTinib to minimize

exposure and ensure personal safety.[1]

PPE Category Item Specification

Eye Protection Safety Goggles Must have side-shields.[1]

Hand Protection Protective Gloves
Use appropriate chemical-

resistant gloves.

Body Protection Impervious Clothing

A lab coat or other protective

clothing that is impervious to

chemicals.[1]

Respiratory Protection Suitable Respirator

Use in areas with inadequate

ventilation or when creating

dust or aerosols.[1]
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Handling

Storage
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1. Don PPE
(Gloves, Gown, Goggles)

2. Prepare Workspace
(Fume Hood, Spill Kit)

3. Weigh WNTinib
(In Fume Hood)

4. Prepare Stock Solution
(DMSO recommended)

5a. Store Powder
(-20°C)

If powder remains

5b. Store Solution
(-80°C)

6. Dispose of Waste
(Approved Plant)

If discarded After use

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12368543?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is critical to maintain the stability of

WNTinib and prevent accidental exposure.

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Work exclusively in areas equipped with appropriate exhaust ventilation, such as a chemical

fume hood.[1]

Do not eat, drink, or smoke in areas where WNTinib is handled.[1]

Thoroughly wash hands and any exposed skin after handling.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Form Storage Temperature

Powder -20°C[1]

In Solvent -80°C[1][2]

Emergency Procedures: First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids with fingers. Seek prompt

medical attention.[1]

Skin Contact

Thoroughly rinse the affected skin with large

amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

Inhalation Move the individual to fresh air immediately.[1]

Ingestion

If the individual feels unwell, call a POISON

CENTER or a doctor. Rinse the mouth with

water.[1]

Spill and Disposal Procedures
Proper management of spills and waste is essential to prevent environmental contamination

and exposure.

Spill Response:

Use full personal protective equipment.[1]

Avoid breathing vapors, mist, dust, or gas.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Collect spillage.[1]

Disposal:

Dispose of WNTinib and its container at an approved waste disposal plant.[1]

Avoid release to the environment.[1]
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Experimental Protocol: Preparation of Stock
Solutions
Accurate preparation of stock solutions is fundamental for experimental reproducibility.

Determine the required concentration and volume of the stock solution.

Calculate the mass of WNTinib powder needed using its molecular weight (498.39 g/mol ).

Note that the batch-specific molecular weight may vary.

Weigh the WNTinib powder in a chemical fume hood.

Dissolve the powder in an appropriate solvent, such as DMSO.

Store the stock solution at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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